Cas no 58735-67-4 (Hexanal, 2-ethyl-, (R)-)

• Product Name: Hexanal, 2-ethyl-, (R)-
• CAS No: 58735-67-4
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 341086
• PubChem ID: 1712033
• Update Time: 2025-04-19

Hexanal, 2-ethyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• Hexanal, 2-ethyl-, (R)-
• SCHEMBL9466751
• 58735-67-4
• DTXSID10364822
• (2R)-2-ethylhexanal

• Inchi： 1S/C8H16O/c1-3-5-6-8(4-2)7-9/h7-8H,3-6H2,1-2H3/t8-/m1/s1
• InChI Key： LGYNIFWIKSEESD-MRVPVSSYSA-N
• SMILES： O=C[C@H](CC)CCCC

Computed Properties

• Exact Mass: 128.12018
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 69
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes